Cas no 7371-86-0 (2,4-Diacetoxypentane)

2,4-Diacetoxypentane structure
2,4-Diacetoxypentane structure
Product Name:2,4-Diacetoxypentane
CAS No:7371-86-0
MF:C9H16O4
MW:188.220943450928
CID:572982
Update Time:2025-04-19

2,4-Diacetoxypentane Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanediol,2,4-diacetate
    • 2,4-PENTANEDIOL DIACETATE ---CLEAR LIQUID---
    • 4-acetyloxypentan-2-yl acetate
    • 2,4-Diacetoxypentane
    • meso-2,4-Pentandiol-diacetat
    • rac.-2,4-Pentandiol-diacetat
    • Inchi: 1S/C9H16O4/c1-6(12-8(3)10)5-7(2)13-9(4)11/h6-7H,5H2,1-4H3
    • InChI Key: CUSIRZGMYUQIBF-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C)CC(C)OC(C)=O

Computed Properties

  • Exact Mass: 188.10500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2

Experimental Properties

  • PSA: 52.60000
  • LogP: 1.27970

2,4-Diacetoxypentane Pricemore >>

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